Cas no 1902960-08-0 (cis-tert-butyl (3-aminotetrahydro-2H-pyran-4-yl)carbamate)

• Product Name: cis-tert-butyl (3-aminotetrahydro-2H-pyran-4-yl)carbamate
• CAS No: 1902960-08-0
• MF: C₁₀H₂₀N₂O₃
• MW: 216.28
• CID: 5324378
• PubChem ID: 105532745
• Update Time: 2025-10-28

cis-tert-butyl (3-aminotetrahydro-2H-pyran-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• cis-tert-butyl (3-aminotetrahydro-2H-pyran-4-yl)carbamate
• tert-Butyl((3S,4R)-3-aminotetrahydro-2H-pyran-4-yl)carbamate
• tert-Butyl ((3S,4R)-3-aminotetrahydro-2H-pyran-4-yl)carbamate
• F90016
• MFCD33399463
• tert-butyl N-[(3S,4R)-3-aminotetrahydropyran-4-yl]carbamate
• SCHEMBL17852667
• 1951459-69-0
• trans-3-Amino-4-(Boc-amino)-tetrahydropyran
• F90015
• TERT-BUTYL (TRANS-3-AMINOTETRAHYDRO-2H-PYRAN-4-YL)CARBAMATE
• (3S,4R)-3-Amino-4-(Boc-amino)-tetrahydropyran
• 1902960-08-0
• tert-butyl N-[(3S,4R)-3-aminooxan-4-yl]carbamate

• Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(13)12-8-4-5-14-6-7(8)11/h7-8H,4-6,11H2,1-3H3,(H,12,13)/t7-,8-/m0/s1
• InChI Key： ABPWYJBKUUVONI-YUMQZZPRSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@H]1CCOC[C@@H]1N

Computed Properties

• Exact Mass: 216.14739250g/mol
• Monoisotopic Mass: 216.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 73.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on cis-tert-butyl (3-aminotetrahydro-2H-pyran-4-yl)carbamate

Cis-Tert-Butyl (3-Aminotetrahydro-2H-Pyran-4-yl)Carbamate: A Comprehensive Overview

Cis-tert-butyl (3-aminotetrahydro-2H-pyran-4-yl)carbamate (CAS No. 1902960-08-0) is a significant compound in the field of pharmaceutical chemistry, known for its unique structural and functional properties. This compound has garnered considerable attention due to its potential applications in drug development and biochemical research. The detailed exploration of its chemical structure, synthesis methods, and emerging applications provides a comprehensive understanding of its relevance in modern science.

The molecular structure of cis-tert-butyl (3-aminotetrahydro-2H-pyran-4-yl)carbamate consists of a tetrahydro-2H-pyran ring substituted with an amino group at the 3-position and a carbamate group linked to a tert-butyl moiety. This configuration imparts specific steric and electronic characteristics that make it a versatile intermediate in organic synthesis. The presence of the amino group and the carbamate moiety allows for further functionalization, making it a valuable building block for more complex molecules.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities. Cis-tert-butyl (3-aminotetrahydro-2H-pyran-4-yl)carbamate is no exception, as it has been investigated for its potential role in the development of novel therapeutic agents. Its ability to act as a precursor for more complex structures has made it a focal point in synthetic chemistry research. The compound's stability under various conditions and its compatibility with multiple reaction pathways further enhance its utility in drug synthesis.

The synthesis of cis-tert-butyl (3-aminotetrahydro-2H-pyran-4-yl)carbamate involves several key steps that highlight the ingenuity of modern synthetic methodologies. Typically, the process begins with the preparation of the tetrahydro-2H-pyran ring, which can be achieved through catalytic hydrogenation or other ring-closing reactions. Subsequent substitution at the 3-position with an amino group introduces the necessary functionality for further derivatization. The final step involves the introduction of the carbamate group, often through reactions with isocyanates or carbamates under controlled conditions.

One of the most notable applications of cis-tert-butyl (3-aminotetrahydro-2H-pyran-4-yl)carbamate is in the development of bioactive molecules targeting specific biological pathways. Researchers have leveraged its structural features to create derivatives with enhanced pharmacological properties. For instance, modifications at the amino group have led to compounds with improved binding affinity to biological targets, making them promising candidates for drug development. Additionally, the tert-butyl group provides steric hindrance that can modulate metabolic stability and bioavailability, crucial factors in pharmaceutical design.

The growing body of research on cis-tert-butyl (3-aminotetrahydro-2H-pyran-4-yl)carbamate underscores its importance in medicinal chemistry. Studies have demonstrated its role in inhibiting various enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders. These findings have opened new avenues for therapeutic intervention, with researchers exploring its potential as a lead compound or intermediate in drug discovery programs. The compound's versatility and adaptability make it a valuable asset in the quest for novel treatments.

Advances in computational chemistry have further enhanced the understanding of cis-tert-butyl (3-amino-tetrahydro-H-pyran)-4-carbamate's reactivity and interactions. Molecular modeling techniques have been employed to predict how this compound might behave in different biochemical environments, providing insights into its mechanism of action. These computational studies complement experimental approaches, allowing researchers to design more targeted experiments and optimize synthetic routes efficiently.

The future prospects for cis-tert-butyl (3-amino-tetrahydro-H-pyran)-4-carbamate are promising, with ongoing research expected to uncover new applications and refine existing ones. As synthetic methodologies continue to evolve, so too will our ability to harness this compound's potential fully. Collaborative efforts between academia and industry are likely to drive innovation, leading to groundbreaking discoveries that could revolutionize various fields within pharmaceutical science.